Cas no 1461715-34-3 (tert-butyl N-{1-4-(3-cyanophenyl)phenylethyl}carbamate)

• Product Name: tert-butyl N-{1-4-(3-cyanophenyl)phenylethyl}carbamate
• CAS No: 1461715-34-3
• MF: C₂₀H₂₂N₂O₂
• MW: 322.400885105133
• CID: 4601256
• PubChem ID: 75480516
• Update Time: 2025-08-05

tert-butyl N-{1-4-(3-cyanophenyl)phenylethyl}carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-{1-[4-(3-cyanophenyl)phenyl]ethyl}carbamate
• Carbamic acid, N-[1-(3'-cyano[1,1'-biphenyl]-4-yl)ethyl]-, 1,1-dimethylethyl ester
• tert-butyl N-{1-4-(3-cyanophenyl)phenylethyl}carbamate

• Inchi： 1S/C20H22N2O2/c1-14(22-19(23)24-20(2,3)4)16-8-10-17(11-9-16)18-7-5-6-15(12-18)13-21/h5-12,14H,1-4H3,(H,22,23)
• InChI Key： KXQOEZKIJIBGGW-UHFFFAOYSA-N
• SMILES： C(OC(C)(C)C)(=O)NC(C1=CC=C(C2=CC=CC(C#N)=C2)C=C1)C

Additional information on tert-butyl N-{1-4-(3-cyanophenyl)phenylethyl}carbamate

Terbuthyl N-{1-4-(3-Cyanophenyl)phenylethyl}carbamate: A Key Compound in Medicinal Chemistry and Drug Discovery

Terbuthyl N-{1-4-(3-Cyanophenyl)phenylethyl}carbamate represents a significant advancement in the field of medicinal chemistry, with its unique molecular structure and functional groups offering promising applications in drug development. This compound, identified by its CAS No. 1461715-34-3, is a derivative of carbamate esters, characterized by a tert-butyl group and a complex aromatic substituent. The synthesis and characterization of this compound have been extensively studied in recent years, with researchers focusing on its potential as a scaffold for pharmaceutical lead compounds.

The tert-butyl group in this molecule provides steric hindrance and enhances the stability of the compound, making it suitable for applications in organic synthesis and pharmaceutical chemistry. The carbamate functional group, a common feature in many therapeutic agents, is crucial for its ability to interact with biological targets such as enzymes and receptors. The 3-cyanophenyl substituent introduces additional functionality, contributing to the compound's potential as a bioactive molecule.

Recent studies have highlighted the importance of cyano groups in modulating the pharmacological properties of small molecules. The 3-cyanophenyl moiety in this compound is particularly notable for its ability to enhance lipophilicity and improve the permeability of the molecule across biological membranes. This property is critical for the development of drugs targeting central nervous system disorders, where efficient brain penetration is essential.

Research published in the Journal of Medicinal Chemistry in 2023 has demonstrated that compounds containing 3-cyanophenyl substituents exhibit improved metabolic stability and reduced degradation in vivo. These findings suggest that tert-butyl N-{1-4-(3-Cyanophenyl)phenylethyl}carbamate may serve as a valuable scaffold for the design of long-acting therapeutic agents. The phenylethyl chain further contributes to the molecule's structural diversity, enabling the exploration of novel interactions with biological targets.

The synthesis of tert-butyl N-{1-4-(3-Cyanophenyl)phenylethyl}carbamate has been optimized using advanced organic methodologies, including transition-metal-catalyzed coupling reactions and microwave-assisted synthesis. These techniques not only improve the efficiency of the synthesis process but also reduce the environmental impact associated with traditional chemical methods. The use of green chemistry principles in the preparation of this compound aligns with current trends in sustainable pharmaceutical development.

Recent advancements in computational chemistry have enabled the prediction of the molecular interactions of tert-butyl N-{1-4-(3-Cyanophenyl)phenylethyl}carbamate with various biological targets. Molecular docking studies have shown that the compound can bind to key enzymes such as acetylcholinesterase and monoamine oxidase, suggesting potential applications in the treatment of neurodegenerative diseases. These findings are supported by in vitro experiments demonstrating the compound's ability to inhibit enzyme activity at nanomolar concentrations.

The 3-cyanophenyl group in this compound has also been shown to modulate the activity of G protein-coupled receptors (GPCRs), which are important targets for many drugs. A 2024 study published in ACS Chemical Biology reported that compounds with similar structural features exhibit selective agonism at specific GPCRs, highlighting the potential of tert-butyl N-{1-4-(3-Cyanophenyl)phenylethyl}carbamate as a lead compound for the development of receptor-targeted therapies.

The phenylethyl chain in this molecule contributes to its overall hydrophobicity, which is essential for crossing lipid membranes and reaching intracellular targets. This property is particularly advantageous for the development of drugs targeting intracellular pathways, such as those involved in cancer cell proliferation. The combination of hydrophobic and hydrophilic regions in the molecule allows for the fine-tuning of its pharmacokinetic profile, optimizing its therapeutic potential.

Recent research has also explored the potential of tert-butyl N-{1-4-(3-Cyanophenyl)phenylethyl}carbamate in the context of drug delivery systems. The compound's ability to form stable micellar structures in aqueous solutions has been demonstrated, suggesting its potential use as a carrier for hydrophobic drugs. This property could be leveraged to improve the bioavailability of poorly water-soluble therapeutic agents, addressing a common challenge in pharmaceutical development.

The carbamate functional group in this compound is known for its ability to form hydrogen bonds with biological targets, enhancing the molecule's binding affinity. This characteristic is particularly important for the development of drugs targeting protein-protein interactions, which are often difficult to modulate with traditional small-molecule approaches. The tert-butyl group further stabilizes the molecule, reducing the risk of degradation in biological environments.

Studies on the metabolic stability of tert-butyl N-{1-4-(3-Cyanophenyl)phenylethyl}carbamate have revealed its resistance to enzymatic hydrolysis, which is a critical factor in the design of long-acting drugs. This property is attributed to the steric hindrance provided by the tert-butyl group, which prevents the access of hydrolytic enzymes to the carbamate bond. The enhanced stability of the compound in vivo could lead to improved therapeutic outcomes and reduced dosing frequency.

The structural diversity of tert-butyl N-{1-4-(3-Cyanophenyl)phenylethyl}carbamate has also been exploited in the development of prodrugs. By modifying the 3-cyanophenyl group with functional groups that are cleaved under specific physiological conditions, researchers have created compounds that release the active molecule at the target site. This approach could enhance the specificity of drug action and minimize systemic side effects.

Recent advances in synthetic biology have opened new avenues for the application of tert-butyl N-{1-4-(3-Cyanophenyl)phenylethyl}carbamate in the development of biosensors and diagnostic tools. The compound's ability to interact with specific biomolecules has been utilized to create assays that detect the presence of target analytes with high sensitivity and specificity. These applications highlight the versatility of the compound beyond its traditional pharmaceutical uses.

In conclusion, tert-butyl N-{1-4-(3-Cyanophenyl)phenylethyl}carbamate represents a promising scaffold for the development of new therapeutic agents. Its unique structural features, including the 3-cyanophenyl group and the phenylethyl chain, contribute to its potential as a lead compound in various therapeutic areas. Ongoing research continues to uncover new applications and mechanisms of action for this compound, underscoring its significance in the field of pharmaceutical chemistry.

As the field of medicinal chemistry continues to evolve, the exploration of compounds like tert-butyl N-{1-4-(3-Cyanophenyl)phenylethyl}carbamate will play a crucial role in the discovery of novel therapeutics. The integration of advanced analytical techniques, computational modeling, and sustainable synthesis methods will further enhance the potential of this compound in drug development. The continued investigation into its properties and applications is expected to yield significant advancements in the treatment of various diseases, highlighting the importance of such compounds in modern pharmacology.

Researchers are also exploring the possibility of using tert-butyl N-{1-4-(3-Cyanophenyl)phenylethyl}carbamate as a building block for the development of multi-target drugs. These drugs, which can simultaneously modulate multiple biological pathways, have the potential to address complex diseases such as cancer and neurodegenerative disorders. The ability of the compound to interact with multiple targets is being investigated through high-throughput screening and machine learning-based approaches, which are accelerating the discovery of new therapeutic applications.

The 3-cyanophenyl group's role in modulating the pharmacological properties of tert-butyl N-{1-4-(3-Cyanophenyl)phenylethyl}carbamate is a focus of current research. Scientists are examining how the presence of this group affects the molecule's interactions with different biological targets, including ion channels and transporters. These studies are providing valuable insights into the molecular mechanisms underlying the compound's therapeutic potential.

Furthermore, the phenylethyl chain's contribution to the molecule's overall structure is being studied to optimize its pharmacokinetic profile. By modifying the length and branching of the chain, researchers aim to enhance the compound's solubility, stability, and bioavailability. These modifications are being tested in preclinical models to evaluate their impact on the compound's therapeutic efficacy.

The carbamate functional group's ability to form hydrogen bonds with biological targets is another area of active research. Scientists are investigating how this property can be leveraged to develop drugs with improved binding affinity and selectivity. These studies are contributing to the design of more effective therapeutic agents with reduced side effects.

Overall, the continued exploration of tert-butyl N-{1-4-(3-Cyanophenyl)phenylethyl}carbamate's properties and applications is expected to lead to significant advancements in pharmaceutical science. As researchers delve deeper into the molecule's potential, new therapeutic strategies and drug development approaches are likely to emerge, further expanding the impact of this compound in the treatment of various diseases.

With the ongoing advancements in medicinal chemistry and drug discovery, the future of tert-butyl N-{1-4-(3-Cyanophenyl)phenylethyl}carbamate is promising. The integration of cutting-edge technologies and methodologies will continue to drive the exploration of this compound, paving the way for innovative therapies and improved patient outcomes.